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Compound of Interest

Compound Name: (R)-Capivasertib

Cat. No.: B8357565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of (R)-
Capivasertib, a potent pan-AKT inhibitor, in cell culture experiments. The information is

intended to guide researchers in accurately preparing the compound and utilizing it in common

in vitro assays to study its effects on cell signaling, viability, and apoptosis.

Chemical Properties and Stock Solution Preparation
(R)-Capivasertib is a selective inhibitor of all three AKT isoforms (AKT1, AKT2, and AKT3), key

components of the PI3K/AKT/mTOR signaling pathway.[1][2] Accurate preparation of stock and

working solutions is critical for reproducible experimental results.

Table 1: Chemical and Physical Properties of (R)-Capivasertib
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Property Value Source

Molecular Weight 428.9 g/mol [3]

Solubility (DMSO) ≥ 100 mg/mL (≥ 233.14 mM) [4][5]

Solubility (Ethanol) ~20 mg/mL

Appearance White to off-white solid

Storage (Powder) -20°C for up to 3 years

Storage (Stock Solution) -80°C for up to 6 months

Protocol 1: Preparation of (R)-Capivasertib Stock
Solution (10 mM)
Materials:

(R)-Capivasertib powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Procedure:

Allow the (R)-Capivasertib powder to equilibrate to room temperature before opening the

vial.

Calculate the required amount of (R)-Capivasertib powder to prepare the desired volume of

a 10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

0.4289 mg of (R)-Capivasertib (Molecular Weight = 428.9 g/mol ).

Aseptically add the appropriate volume of sterile DMSO to the vial containing the (R)-
Capivasertib powder.

To facilitate dissolution, vortex the solution and, if necessary, sonicate briefly or warm gently

at 37°C. Ensure the powder is completely dissolved.
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Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -80°C for up to 6 months.

Mechanism of Action: PI3K/AKT/mTOR Signaling
Pathway
(R)-Capivasertib exerts its effects by inhibiting the kinase activity of AKT. In many cancers, this

pathway is aberrantly activated, leading to uncontrolled cell growth and survival. The diagram

below illustrates the central role of AKT in this pathway and the point of inhibition by (R)-
Capivasertib.
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Caption: PI3K/AKT/mTOR signaling pathway and inhibition by (R)-Capivasertib.

Experimental Protocols
The following are detailed protocols for common cell culture experiments to assess the efficacy

of (R)-Capivasertib.
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Protocol 2: Cell Viability Assay (MTS Assay)
This protocol is used to determine the effect of (R)-Capivasertib on cell proliferation.

Materials:

Cells of interest

Complete cell culture medium

96-well cell culture plates

(R)-Capivasertib stock solution (10 mM)

MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

Microplate reader

Experimental Workflow:

Seed cells in
96-well plate

Incubate
overnight

Treat with (R)-Capivasertib
(serial dilutions)

Incubate for
72 hours

Add MTS
reagent

Incubate for
1-4 hours

Measure absorbance
at 490 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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